Cas no 1785399-03-2 (3-Pyridinemethanamine, 5-[(hexahydro-1H-azepin-1-yl)methyl]-)

• Product Name: 3-Pyridinemethanamine, 5-[(hexahydro-1H-azepin-1-yl)methyl]-
• CAS No: 1785399-03-2
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5275338
• Update Time: 2025-06-08

3-Pyridinemethanamine, 5-[(hexahydro-1H-azepin-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 5-[(hexahydro-1H-azepin-1-yl)methyl]-

• Inchi： 1S/C13H21N3/c14-8-12-7-13(10-15-9-12)11-16-5-3-1-2-4-6-16/h7,9-10H,1-6,8,11,14H2
• InChI Key： CJFWCHXGCPZJQP-UHFFFAOYSA-N
• SMILES： C1=NC=C(CN2CCCCCC2)C=C1CN

Additional information on 3-Pyridinemethanamine, 5-[(hexahydro-1H-azepin-1-yl)methyl]-

Research Brief on 3-Pyridinemethanamine, 5-[(hexahydro-1H-azepin-1-yl)methyl]- (CAS: 1785399-03-2)

The compound 3-Pyridinemethanamine, 5-[(hexahydro-1H-azepin-1-yl)methyl]-, with CAS number 1785399-03-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of 3-Pyridinemethanamine, 5-[(hexahydro-1H-azepin-1-yl)methyl]-. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that this compound exhibits significant activity in modulating specific biological targets. Preliminary in vitro and in vivo experiments suggest that it may have applications in treating neurological disorders, given its ability to interact with neurotransmitter systems. Additionally, its potential as an anti-inflammatory agent is being explored, with early results indicating promising efficacy in reducing inflammatory markers.

Recent publications have also highlighted the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have provided insights into how modifications to the core structure can enhance its biological activity and selectivity. These findings are crucial for the design of next-generation derivatives with improved therapeutic profiles.

In conclusion, 3-Pyridinemethanamine, 5-[(hexahydro-1H-azepin-1-yl)methyl]-, represents a promising candidate for further development in medicinal chemistry. Its unique structural properties and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic and pharmacodynamic properties to advance its potential as a therapeutic agent.